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Compound of Interest

Compound Name: Cilliobrevin D

Cat. No.: B12431035

Get Quote

Operational Identity & Chemical Profile
Cilliobrevin D is a potent, reversible, and specific small-molecule inhibitor of the AAA+ ATPase

cytoplasmic dynein. Unlike general cytotoxic agents, it targets microtubule motor proteins,

specifically disrupting spindle pole focusing and kinetochore-microtubule attachments.

While current Safety Data Sheets (SDS) from major suppliers (e.g., Merck/Sigma-Aldrich) may

classify Cilliobrevin D as "Not a hazardous substance" under GHS standards due to a lack of

acute toxicity data, prudent scientific practice mandates treating it as a bioactive hazardous

chemical. Its mechanism of action—arresting cell division—poses potential teratogenic and

aquatic toxicity risks if released into the environment.
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Property Specification Operational Implication

CAS Number 1370554-01-0
Unique identifier for waste

manifests.

Formula C₁₇H₈Cl₃N₃O₂

Contains Halogens (Chlorine).

Segregate accordingly if

concentration is high.

Molecular Weight 392.62 g/mol Heavy molecule; non-volatile.

Solubility DMSO (2.5 mg/mL)
Waste will primarily be organic

solvent-based.

Stability Stable at -20°C (Solid/DMSO)

Does not degrade

spontaneously; requires

incineration.

Combustibility
Storage Class 11 (Combustible

Solids)

Flammable waste stream

compatible.

Hazard Identification & Risk Assessment
Although Cilliobrevin D is not listed on EPA P-lists or U-lists, its disposal is governed by the

"Cradle-to-Grave" liability of the Resource Conservation and Recovery Act (RCRA).

Bioactivity Hazard: Direct inhibition of dynein-dependent transport. Potential developmental

toxin.

Environmental Hazard: Do not allow to enter drains, water courses, or soil.

Chemical Hazard: When dissolved in DMSO, the solution carries the penetrating properties

of DMSO, potentially carrying the inhibitor through the skin.

Disposal Workflows
A. Liquid Waste: Stock Solutions (High Concentration)
Context: Expired or unused DMSO stock solutions (>1 mM).
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Segregation: Do not mix with aqueous waste or oxidizers.

Container: Collect in a High-Density Polyethylene (HDPE) or glass container labeled

"Hazardous Waste: Halogenated Organic Solvents".

Note: While the solvent (DMSO) is non-halogenated, Cilliobrevin D contains three

chlorine atoms. For high-concentration stocks, classifying as halogenated is the safest

default to prevent downstream incinerator corrosion issues, though local EHS may permit

non-halogenated streams for trace amounts.

Labeling:

Constituents: "Dimethyl Sulfoxide (99%), Cilliobrevin D (<1%)".

Hazard Checkbox: Toxic, Irritant.

Disposal Method: High-temperature incineration at a licensed facility.

B. Liquid Waste: Experimental Media (Low
Concentration)
Context: Cell culture media containing µM concentrations of Cilliobrevin D.

Deactivation (Optional but Recommended): While no specific chemical deactivation protocol

exists, autoclaving is ineffective for chemical destruction.

Collection: Collect in "Aqueous Chemical Waste" carboys.

Do NOT pour down the sink.

Do NOT bleach (bleach may react with the nitrogen/chlorine groups to form chloramines).

Filtration: If the media contains biological agents (virus/bacteria), chemically disinfect the

biologicals first (using a method compatible with the chemical waste stream, e.g., phenolic

disinfectants) or filter-sterilize before placing in chemical waste.

Disposal Method: Incineration or Fuel Blending.
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C. Solid Waste
Context: Contaminated pipette tips, tubes, gloves, and weighing boats.

Trace Contamination: Items with <3% residual volume (RCRA "Empty" standard).

Place in Yellow Chemical Waste Bags (or equivalent solid hazardous waste bin).

Do not place in regular trash or red biohazard bags (unless also biologically

contaminated).

Gross Contamination: Spilled powder or full aliquots.

Place in a sealed wide-mouth jar labeled as solid chemical waste.

Visualized Protocols
Diagram 1: Waste Segregation Decision Matrix
This logic flow ensures Cilliobrevin D is routed to the correct destruction stream, preventing

environmental release.
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Caption: Decision matrix for segregating Cilliobrevin D waste streams based on physical state

and concentration.

Diagram 2: Spill Response Protocol
Immediate actions to take in the event of a powder or liquid spill.
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Caption: Step-by-step spill response workflow emphasizing dust suppression for solids and

containment for liquids.
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Hazard Classification:

Occupational Safety and Health Administration (OSHA).[6] Hazard Communication

Standard (HCS) 29 CFR 1910.1200.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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